2,2-dimethylbutane 2,2-dimethylbutane 2,2-dimethylbutane is the chain isomeric form of hexane. Carbon number two is attached to two methyl groups; the longest chain is 4-carbons long.trivially known as neohexane, is an organic compound with formula C6H14 or (H3C-)3-C-CH2-CH3. It is therefore an alkane, indeed the most compact and branched of the hexane isomers — the only one with a quaternary carbon and a butane (C4) backbone., is used as a solvent, high-octane fuel and etc. It has been reported that 2,2-dimethylbutane is not a nervous system toxicant as is n-hexane, and is expected to have low toxicity by the inhalation and oral ingestion.Colorless liquid with mild gasoline-like odor.

2,2-Dimethylbutane can be employed as a probe molecule for metal catalysts. It can also be used to investigate cyclohexane-​based phosphinite iridium pincer complexes.
Brand Name: Vulcanchem
CAS No.: 75-83-2
VCID: VC21260075
InChI: InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3
SMILES: CCC(C)(C)C
Molecular Formula: C6-H14
Molecular Weight: 86.18 g/mol

2,2-dimethylbutane

CAS No.: 75-83-2

Cat. No.: VC21260075

Molecular Formula: C6-H14

Molecular Weight: 86.18 g/mol

* For research use only. Not for human or veterinary use.

2,2-dimethylbutane - 75-83-2

Specification

Description 2,2-dimethylbutane is the chain isomeric form of hexane. Carbon number two is attached to two methyl groups; the longest chain is 4-carbons long.trivially known as neohexane, is an organic compound with formula C6H14 or (H3C-)3-C-CH2-CH3. It is therefore an alkane, indeed the most compact and branched of the hexane isomers — the only one with a quaternary carbon and a butane (C4) backbone., is used as a solvent, high-octane fuel and etc. It has been reported that 2,2-dimethylbutane is not a nervous system toxicant as is n-hexane, and is expected to have low toxicity by the inhalation and oral ingestion.Colorless liquid with mild gasoline-like odor.

2,2-Dimethylbutane can be employed as a probe molecule for metal catalysts. It can also be used to investigate cyclohexane-​based phosphinite iridium pincer complexes.
CAS No. 75-83-2
Molecular Formula C6-H14
Molecular Weight 86.18 g/mol
IUPAC Name 2,2-dimethylbutane
Standard InChI InChI=1S/C6H14/c1-5-6(2,3)4/h5H2,1-4H3
Standard InChI Key HNRMPXKDFBEGFZ-UHFFFAOYSA-N
SMILES CCC(C)(C)C
Canonical SMILES CCC(C)(C)C
Boiling Point 121.5 °F at 760 mm Hg (NTP, 1992)
49.7 °C
121.5°F
Colorform Colorless liquid
Flash Point -54 °F (NTP, 1992)
-54 °F (-48 °C) closed cup
-54°F
Melting Point -148 °F (NTP, 1992)
-99.0 °C
-99.9 °C
-148°F

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